Cas no 1270744-75-6 (2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol)

2-(5-Bromothiophen-2-yl)methylcyclopentan-1-ol is a brominated thiophene derivative with a cyclopentanol substituent, offering versatile utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromothiophene moiety and a hydroxyl-functionalized cyclopentane ring—make it a valuable building block for constructing complex heterocyclic compounds. The bromine atom facilitates further functionalization via cross-coupling reactions, while the hydroxyl group provides a handle for derivatization or stereochemical modifications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given the prevalence of thiophene and cyclopentane motifs in drug discovery. Its well-defined reactivity and stability ensure consistent performance in synthetic applications.
2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol structure
1270744-75-6 structure
Product Name:2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol
CAS No:1270744-75-6
MF:C10H13BrOS
MW:261.178621053696
CID:5736589
PubChem ID:61749946
Update Time:2025-10-29

2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • CS-0354275
    • EN300-1635467
    • 1270744-75-6
    • 2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
    • AKOS011020487
    • 2-((5-Bromothiophen-2-yl)methyl)cyclopentan-1-ol
    • Cyclopentanol, 2-[(5-bromo-2-thienyl)methyl]-
    • 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol
    • Inchi: 1S/C10H13BrOS/c11-10-5-4-8(13-10)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2
    • InChI Key: CWPQPDPMHWITMH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(CC2CCCC2O)S1

Computed Properties

  • Exact Mass: 259.98705g/mol
  • Monoisotopic Mass: 259.98705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.539±0.06 g/cm3(Predicted)
  • Boiling Point: 341.4±22.0 °C(Predicted)
  • pka: 15.10±0.40(Predicted)

2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1635467-0.05g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
0.05g
$647.0 2023-06-04
Enamine
EN300-1635467-0.1g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
0.1g
$678.0 2023-06-04
Enamine
EN300-1635467-0.25g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
0.25g
$708.0 2023-06-04
Enamine
EN300-1635467-0.5g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
0.5g
$739.0 2023-06-04
Enamine
EN300-1635467-1.0g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
1g
$770.0 2023-06-04
Enamine
EN300-1635467-2.5g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
2.5g
$1509.0 2023-06-04
Enamine
EN300-1635467-5.0g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
5g
$2235.0 2023-06-04
Enamine
EN300-1635467-10.0g
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
10g
$3315.0 2023-06-04
Enamine
EN300-1635467-50mg
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
50mg
$587.0 2023-09-22
Enamine
EN300-1635467-100mg
2-[(5-bromothiophen-2-yl)methyl]cyclopentan-1-ol
1270744-75-6
100mg
$615.0 2023-09-22

Additional information on 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol

Research Briefing on 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS: 1270744-75-6): Recent Advances and Applications

The compound 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS: 1270744-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its bromothiophene moiety and cyclopentanol backbone make it a versatile scaffold for the development of compounds with potential anti-inflammatory, anticancer, and antimicrobial properties. Researchers have explored its utility in the design of small-molecule inhibitors targeting specific enzymes and receptors involved in various disease pathways.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol exhibited potent inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, paving the way for further preclinical evaluations.

In addition to its potential in oncology, recent research has also explored the compound's role in neurodegenerative diseases. A study conducted by a team at Harvard Medical School investigated its neuroprotective effects in models of Alzheimer's disease. The findings suggested that the compound could modulate amyloid-beta aggregation, a hallmark of the disease, and reduce oxidative stress in neuronal cells. These results, though preliminary, highlight the compound's potential as a multifunctional therapeutic agent.

From a synthetic chemistry perspective, advancements in the efficient and scalable synthesis of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol have been reported. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. This methodological innovation is expected to facilitate further research and development efforts.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile.

In conclusion, 2-(5-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS: 1270744-75-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its clinical applicability. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives for the benefit of human health.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent